Cas no 674309-08-1 (2,2'-(Propane-1,3-diyl)bis(6-chloropyridazin-3(2H)-one))

2,2'-(Propane-1,3-diyl)bis(6-chloropyridazin-3(2H)-one) structure
674309-08-1 structure
Product Name:2,2'-(Propane-1,3-diyl)bis(6-chloropyridazin-3(2H)-one)
CAS No:674309-08-1
MF:C11H10Cl2N4O2
MW:301.128699779511
CID:2797518
PubChem ID:71368293
Update Time:2025-04-21

2,2'-(Propane-1,3-diyl)bis(6-chloropyridazin-3(2H)-one) Chemical and Physical Properties

Names and Identifiers

    • 674309-08-1
    • DTXSID60791361
    • 2,2'-(Propane-1,3-diyl)bis(6-chloropyridazin-3(2H)-one)
    • Inchi: 1S/C11H10Cl2N4O2/c12-8-2-4-10(18)16(14-8)6-1-7-17-11(19)5-3-9(13)15-17/h2-5H,1,6-7H2
    • InChI Key: OEQYXLCXPPWBSA-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(N(CCCN2C(C=CC(=N2)Cl)=O)N=1)=O

Computed Properties

  • Exact Mass: 300.0180810Da
  • Monoisotopic Mass: 300.0180810Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 479
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 65.3Ų
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